Cas no 900277-87-4 (N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 900277-87-4
• MF: C₁₉H₂₅N₅
• MW: 323.435303449631
• CID: 5424234
• Update Time: 2025-09-28

N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N',N'-dimethyl-N-(3-phenyl-5-propan-2-ylpyrazolo[1,5-a]pyrimidin-7-yl)ethane-1,2-diamine
• N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C19H25N5/c1-14(2)17-12-18(20-10-11-23(3)4)24-19(22-17)16(13-21-24)15-8-6-5-7-9-15/h5-9,12-14,20H,10-11H2,1-4H3
• InChI Key： RVGWVVCEWQLMKP-UHFFFAOYSA-N
• SMILES： C(N(C)C)CNC1N2N=CC(C3=CC=CC=C3)=C2N=C(C(C)C)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine

Comprehensive Overview of N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900277-87-4)

N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900277-87-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, which is known for its diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the dimethylaminoethyl and phenyl substituents, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

The chemical structure of N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900277-87-4) features a pyrazolo[1,5-a]pyrimidine core, which is a fused bicyclic system. This core is substituted with a phenyl group at the 3-position and an isopropyl group at the 5-position, while the 7-position is functionalized with a dimethylaminoethylamine moiety. Such structural modifications are often explored to enhance the compound's solubility, bioavailability, and binding affinity to biological targets.

In recent years, pyrazolo[1,5-a]pyrimidine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. Researchers are particularly interested in N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine due to its ability to modulate specific enzymatic pathways. For instance, compounds with similar structures have shown inhibitory effects on kinases and other signaling proteins, making them valuable candidates for targeted therapies.

The synthesis of N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900277-87-4) typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic methods are often employed to improve yield and purity. The compound's dimethylaminoethyl side chain is particularly noteworthy, as it can influence the molecule's pharmacokinetic properties, such as absorption and distribution.

From a commercial perspective, N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine is primarily used as a research chemical in academic and industrial laboratories. Its demand has been steadily increasing, driven by the growing interest in pyrazolo[1,5-a]pyrimidine-based drug development. Suppliers often highlight its high purity and stability, which are critical for reproducible experimental results. Additionally, the compound's CAS No. 900277-87-4 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

One of the most frequently asked questions about N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine revolves around its potential therapeutic applications. While preclinical studies have shown promise, further research is needed to fully elucidate its mechanisms of action and safety profile. Another common query concerns the compound's solubility and formulation strategies, which are essential for in vivo studies. Researchers often seek guidance on optimizing these parameters to enhance the compound's efficacy.

In summary, N-2-(dimethylamino)ethyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900277-87-4) represents a valuable tool in medicinal chemistry and drug discovery. Its unique structure and potential biological activities make it a subject of ongoing research, particularly in the context of developing novel therapeutics. As the scientific community continues to explore the capabilities of pyrazolo[1,5-a]pyrimidine derivatives, this compound is likely to remain a focal point for innovation and advancement in the field.